Cas no 2039-85-2 (3-Chlorostyrene)

• Product Name: 3-Chlorostyrene
• CAS No: 2039-85-2
• MF: C₈H₇Cl
• MW: 138.59418129921
• MDL: MFCD00000598
• CID: 42344
• PubChem ID: 24892930
• Update Time: 2025-05-20

3-Chlorostyrene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-3-vinylbenzene
• Chlorostyrenestabilisedwithtertbutylcatechol
• 3-Chlorostyrene
• 3-Chlorostyrene (stabilized with TBC)
• 1-chloro-3-ethenylBenzene
• m-Chlorostyrene
• 2-(3-chlorophenyl)ethene
• 2-(3-chlorophenyl)ethylene
• 3-chloro(vinyl)benzene
• 3-chloro-1-vinylbenzene
• Benzene,1-chloro-3-ethenyl
• Styrene,m-chloro
• Styrene,m-chloro- (7CI,8CI)
• 3-Chlorophenylethene
• 3-Chlorovinylbenzene
• NSC 18602
• 3-chloro-styrene
• 1-Chloro-3-vinylbenzene #
• 2039-85-2
• 3-ClC6H4CH=CH2
• A4440
• CS-W011046
• NS00026616
• Benzene, 1-chloro-3-ethenyl-
• CS-11355
• J-013278
• meta-chlorostyrene
• SCHEMBL181443
• Q27251328
• 3-CHLOROSTYRENE(CONTAINS 0.1% 3,5-DI-TERT-BUTYLCATECHOL AS STABILIZER)
• 3-Chlorostyrene, 96%, contains 0.1% TBC as stabilizer
• FT-0615532
• UNII-11K8G759HC
• 3-CHLOROSTYRENE [HSDB]
• AKOS009157282
• SY017095
• EINECS 218-024-7
• 3-Chlorostyrene, 98%, contains 0.1% 3,5-di-tert-butylcatechol as stabilizer
• Styrene, m-chloro-
• MFCD00000598
• NSC18602
• 11K8G759HC
• DTXSID8073130
• Styrene, 3-chloro-
• 1-chloro-3-vinyl-benzene
• SCHEMBL9925569
• HSDB 3452
• NSC-18602
• AMY40226
• 98%,contains 0.1% 3,5-di-tert-butylcatechol as stabilizer
• Styrene, 3chloro
• Styrene, mchloro
• 3chlorostyrene
• DA-16896
• DTXCID4036279
• Benzene, 1chloro3ethenyl

• MDL： MFCD00000598
• Inchi： 1S/C8H7Cl/c1-2-7-4-3-5-8(9)6-7/h2-6H,1H2
• InChI Key： BOVQCIDBZXNFEJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C=C)=C1
• BRN： 2038489

Computed Properties

• Exact Mass: 138.02400
• Monoisotopic Mass: 138.023628
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 98.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: liquid
• Density: 1.09
• Melting Point: -23.4°C (estimate)
• Boiling Point: 87°C/25mmHg(lit.)
• Flash Point: 62 ºC
• Refractive Index: 1.5603-1.5623
• Water Partition Coefficient: Not miscible or difficult to mix in water. Soluble in ether, and ethanol
• PSA: 0.00000
• LogP: 2.98300
• Solubility: Insoluble in water

3-Chlorostyrene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H332
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：1993
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S36-S37/39-S26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• PackingGroup：III
• Storage Condition：0-10°C
• Packing Group：III
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• Packing Group：III

Related Categories

• Material Chemicals High Polymer Materials

Additional information on 3-Chlorostyrene

Comprehensive Guide to 3-Chlorostyrene (CAS No. 2039-85-2): Properties, Applications, and Industry Insights

3-Chlorostyrene (CAS No. 2039-85-2) is a versatile chlorinated aromatic compound widely used in industrial and research applications. This organic chemical, also known as meta-chlorostyrene, belongs to the styrene derivatives family and is valued for its unique reactivity and structural properties. With the growing interest in specialty chemicals and polymer precursors, 3-Chlorostyrene has gained attention for its role in advanced material synthesis.

The molecular structure of 3-Chlorostyrene features a chlorine atom at the meta position of the styrene ring, which significantly influences its chemical behavior and physical characteristics. This compound typically appears as a colorless to pale yellow liquid with a distinct aromatic odor. Its boiling point ranges between 195-198°C, and it has a molecular weight of 138.59 g/mol. These properties make it suitable for various organic synthesis processes, particularly in the production of modified polymers and functional materials.

In recent years, 3-Chlorostyrene has become a subject of interest in green chemistry research. Scientists are exploring its potential in sustainable material development, especially as industries seek alternatives to traditional petrochemical-based products. The compound's ability to participate in controlled polymerization reactions makes it valuable for creating tailored macromolecules with specific properties. This aligns with current market trends focusing on eco-friendly additives and high-performance materials.

The applications of 3-Chlorostyrene extend across multiple sectors. In the polymer industry, it serves as a reactive monomer for producing chlorinated polystyrene derivatives. These materials exhibit enhanced thermal stability and chemical resistance compared to standard polystyrene, making them suitable for specialized coatings and engineering plastics. Researchers are also investigating its use in pharmaceutical intermediates and agrochemical formulations, though these applications require careful consideration of regulatory compliance and safety protocols.

From a market perspective, the demand for 3-Chlorostyrene is influenced by several factors. The growing electronics industry requires advanced polymeric materials for encapsulation applications, while the automotive sector seeks lightweight, durable components. Additionally, the compound's potential in advanced material science has sparked interest in academic circles, with numerous studies focusing on its structure-property relationships and reactivity patterns.

Quality control and analytical characterization of 3-Chlorostyrene are critical aspects of its commercial production. Standard analytical techniques include gas chromatography (GC) for purity assessment and nuclear magnetic resonance (NMR) spectroscopy for structural verification. Manufacturers must adhere to strict quality standards to ensure batch-to-batch consistency, particularly for applications requiring high-purity grades. The compound's storage stability and handling requirements are also important considerations for industrial users.

Emerging research directions for 3-Chlorostyrene include its potential in smart material development and nanotechnology applications. Some studies suggest that properly functionalized derivatives could be used in responsive polymer systems or as building blocks for molecular devices. The compound's aromatic character combined with its reactive vinyl group offers numerous possibilities for molecular engineering and material design.

For researchers and industry professionals working with 3-Chlorostyrene, understanding its synthetic pathways and reaction mechanisms is essential. The compound can be prepared through various methods, including halogenation reactions of styrene or dehydrohalogenation of appropriate precursors. Recent advances in catalytic processes have improved the efficiency of these synthetic routes, reducing byproduct formation and enhancing overall yield.

Environmental and safety considerations regarding 3-Chlorostyrene continue to evolve alongside regulatory frameworks. While not classified as highly hazardous, proper laboratory practices and industrial hygiene measures should be observed when handling this chemical. The development of greener synthesis methods and waste minimization strategies represents an active area of investigation, reflecting the chemical industry's broader commitment to sustainable practices.

The future outlook for 3-Chlorostyrene appears promising, particularly as material science advances create new opportunities for specialty monomers. Its combination of aromatic stability and vinyl reactivity positions it as a valuable building block for innovative materials. As industries continue to demand high-performance polymers and functionalized compounds, 3-Chlorostyrene (CAS No. 2039-85-2) will likely maintain its relevance in both academic research and industrial applications.